Cas no 308300-18-7 (N-benzyl-2-(2E)-3-ethyl-2-(ethylimino)-4-oxo-1,3-thiazolidin-5-ylacetamide)

• Product Name: N-benzyl-2-(2E)-3-ethyl-2-(ethylimino)-4-oxo-1,3-thiazolidin-5-ylacetamide
• CAS No: 308300-18-7
• MF: C₁₆H₂₁N₃O₂S
• MW: 319.421842336655
• CID: 6175385
• PubChem ID: 3147895
• Update Time: 2025-11-07

N-benzyl-2-(2E)-3-ethyl-2-(ethylimino)-4-oxo-1,3-thiazolidin-5-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-(2E)-3-ethyl-2-(ethylimino)-4-oxo-1,3-thiazolidin-5-ylacetamide
• HMS2605H15
• AKOS030656330
• AKOS000569045
• F1065-0250
• SMR000284521
• SR-01000361976
• SR-01000361976-1
• Z48967128
• N-benzyl-2-[(2E)-3-ethyl-2-(ethylimino)-4-oxo-1,3-thiazolidin-5-yl]acetamide
• AKOS001035702
• 308300-18-7
• N-benzyl-2-(3-ethyl-2-ethylimino-4-oxo-1,3-thiazolidin-5-yl)acetamide
• (E)-N-benzyl-2-(3-ethyl-2-(ethylimino)-4-oxothiazolidin-5-yl)acetamide
• MLS000688638
• CHEMBL3194404
• AKOS016317540

• Inchi： 1S/C16H21N3O2S/c1-3-17-16-19(4-2)15(21)13(22-16)10-14(20)18-11-12-8-6-5-7-9-12/h5-9,13H,3-4,10-11H2,1-2H3,(H,18,20)/b17-16-
• InChI Key： JBGGPDZJFJSANA-MSUUIHNZSA-N
• SMILES： S1/C(=N\CC)/N(CC)C(C1CC(NCC1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 319.13544809g/mol
• Monoisotopic Mass: 319.13544809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 87.1Ų

Additional information on N-benzyl-2-(2E)-3-ethyl-2-(ethylimino)-4-oxo-1,3-thiazolidin-5-ylacetamide

Exploring the Potential of N-benzyl-2-(2E)-3-ethyl-2-(ethylimino)-4-oxo-1,3-thiazolidin-5-ylacetamide in Biomedical Applications

The compound N-benzyl-2-(2E)-3-ethyl-2-(ethylimino)-4-oxo-1,3-thiazolidin-5-ylacetamide (CAS NO: 308300-18-7) is a complex heterocyclic molecule that has garnered significant attention in the field of biomedical research. This compound belongs to the class of thiazolidinones, which are known for their diverse pharmacological properties. The intricate structure of this molecule, characterized by a benzyl group, ethyl substituents, and an oxo-thiazolidine ring, makes it a promising candidate for drug development.

Recent studies have highlighted the potential of thiazolidinones in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications. The presence of the ethylimino group and the oxo-thiazolidine core contributes to its unique biological activity. These structural features not only enhance the molecule's stability but also facilitate interactions with key cellular pathways.

One of the most notable aspects of N-benzyl-2-(2E)-3-ethyl-2-(ethylimino)-4-oxo-1,3-thiazolidin-5-ylacetamide is its ability to modulate matrix metalloproteinases (MMPs). MMPs are enzymes that play a critical role in tissue remodeling and have been implicated in various diseases, including cancer and inflammatory disorders. By inhibiting these enzymes, this compound shows promise in mitigating disease progression.

Furthermore, the molecule's hydrophobic nature combined with its lipophilic properties makes it an excellent candidate for designing drugs with improved bioavailability. This is particularly important in drug delivery systems, where the balance between solubility and absorption efficiency is crucial. Recent advancements in crystallography have provided insights into the molecular interactions of this compound with target proteins, paving the way for rational drug design.

Another area of research focusing on this compound is its potential as a radiosensitizer. Preclinical studies have demonstrated that it can enhance the efficacy of radiation therapy by targeting specific pathways involved in DNA repair. This dual-modality approach could be particularly beneficial in treating solid tumors, where resistance to conventional therapies is a major challenge.

The development of N-benzyl-2-(2E)-3-ethyl-2-(ethylimino)-4-oxo-1,3-thiazolidin-5-ylacetamide has been further enhanced by advances in combinatorial chemistry. By incorporating diverse substituents, researchers have been able to optimize its pharmacokinetic properties, such as half-life and clearance rates. These improvements ensure that the compound remains active in the bloodstream for longer periods, enhancing its therapeutic potential.

Moreover, the molecule's selectivity towards specific isoforms of target enzymes is a key factor in minimizing off-target effects. This selectivity not only improves safety but also enhances the overall efficacy of the drug. For instance, studies have shown that this compound selectively inhibits cancer cell proliferation without affecting normal cellular functions, making it a highly attractive candidate for oncology applications.

In conclusion, N-benzyl-2-(2E)-3-ethyl-2-(ethylimino)-4-oxo-1,3-thiazolidin-5-ylacetamide represents a significant advancement in the field of biomedical science. Its unique structural features, combined with its diverse biological activities, make it a valuable tool for addressing complex diseases. As research continues to unravel its full potential, this compound is poised to play a pivotal role in the development of next-generation therapies.